Cas no 2138235-82-0 (Sodium [4-(difluoromethyl)phenyl]methanesulfinate)

• Product Name: Sodium [4-(difluoromethyl)phenyl]methanesulfinate
• CAS No: 2138235-82-0
• MF: C₈H₇F₂NaO₂S
• MW: 228.191559076309
• CID: 6022965
• PubChem ID: 165449814
• Update Time: 2025-10-23

Sodium [4-(difluoromethyl)phenyl]methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723845
• sodium [4-(difluoromethyl)phenyl]methanesulfinate
• 2138235-82-0
• Sodium [4-(difluoromethyl)phenyl]methanesulfinate

• Inchi： 1S/C8H8F2O2S.Na/c9-8(10)7-3-1-6(2-4-7)5-13(11)12;/h1-4,8H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： REDSJHVYFFANLC-UHFFFAOYSA-M
• SMILES： S(CC1C=CC(C(F)F)=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 228.00325124g/mol
• Monoisotopic Mass: 228.00325124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium [4-(difluoromethyl)phenyl]methanesulfinate

Sodium [4-(difluoromethyl)phenyl]methanesulfinate: A Comprehensive Overview

Sodium [4-(difluoromethyl)phenyl]methanesulfinate, with the CAS number 2138235-82-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of sodium [4-(difluoromethyl)phenyl]methanesulfinate consists of a methanesulfinate group attached to a phenyl ring substituted with a difluoromethyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable component in modern chemical synthesis.

The synthesis of sodium [4-(difluoromethyl)phenyl]methanesulfinate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the corresponding methanesulfonic acid derivative, followed by nucleophilic substitution or coupling reactions to introduce the difluoromethyl group onto the phenyl ring. The final step involves neutralization with sodium hydroxide to yield the sodium salt. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production, aligning with current trends toward sustainable chemical manufacturing.

One of the most notable applications of sodium [4-(difluoromethyl)phenyl]methanesulfinate is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. Its ability to act as a leaving group in substitution reactions makes it particularly useful in constructing complex molecular frameworks. For instance, researchers have employed this compound in the development of novel inhibitors targeting viral proteases, demonstrating its potential in antiviral therapy.

In addition to its role in drug discovery, sodium [4-(difluoromethyl)phenyl]methanesulfinate has found applications in agrochemicals. The compound exhibits excellent bioavailability and stability under physiological conditions, making it an ideal candidate for use in plant protection products. Recent studies have highlighted its effectiveness as a fungicide and nematicide, offering a sustainable alternative to traditional chemical pesticides. Its ability to target specific pathways in pathogens without adversely affecting non-target organisms underscores its importance in modern agriculture.

The unique electronic properties of sodium [4-(difluoromethyl)phenyl]methanesulfinate also make it a valuable material for electronic applications. The compound has been investigated as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices due to its high thermal stability and efficient charge transport properties. Recent breakthroughs in materials science have further enhanced its performance through modifications to its molecular structure, paving the way for its integration into next-generation electronic devices.

From an environmental perspective, sodium [4-(difluoromethyl)phenyl]methanesulfinate demonstrates favorable biodegradation characteristics under aerobic conditions. This attribute is crucial for ensuring that its use does not pose long-term risks to ecosystems. Regulatory agencies have recognized its safety profile through rigorous testing protocols, enabling its widespread adoption across various industries.

In conclusion, sodium [4-(difluoromethyl)phenyl]methanesulfinate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key player in contemporary chemical research and industry. As ongoing research continues to uncover new potentials for this compound, its significance is expected to grow further in the coming years.